Cas no 117500-61-5 (3-DIMETHYLAMINOBENZOYL CHLORIDE HYDROCHLORIDE)

• Product Name: 3-DIMETHYLAMINOBENZOYL CHLORIDE HYDROCHLORIDE
• CAS No: 117500-61-5
• MF: C₉H₁₁Cl₂NO
• MW: 220.095740556717
• MDL: MFCD19442144
• CID: 91470
• PubChem ID: 22732309
• Update Time: 2025-10-28

3-DIMETHYLAMINOBENZOYL CHLORIDE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 3-DIMETHYLAMINOBENZOYL CHLORIDE HYDROCHLORIDE
• 3-DIMETHYLAMINOBENZOYL CHLORIDE
• 3-DimethylaminobenzoylchlorideHCl
• 3-(dimethylamino)benzoyl chloride,hydrochloride
• 3-dimethylaminobenzoyl hydrochloride
• 3-DIMETHYLAMINOBENZOYL CHLORIDE HYDROCHLORIDE(WXC08222S1)
• 3-DIMETHYLAMINOBENZOYL CHLORIDE HYDROCHLORIDE: TECH., 90%
• Benzoyl chloride, 3-(dimethylamino)-, hydrochloride (1:1)
• AKOS023093095
• 3-(Dimethylamino)benzoyl chloride--hydrogen chloride (1/1)
• SCHEMBL219398
• FT-0615607
• DTXSID80627916
• 3-dimethylaminobenzoyl chloride hydrochloride, AldrichCPR
• W16015
• NUDQPATXNFWFNK-UHFFFAOYSA-N
• 3-(Dimethylamino)benzoylchloridehydrochloride
• 3-dimethylaminobenzoyl chloride HCl
• 3-(dimethylamino)benzoyl chloride;hydrochloride
• MFCD19442144
• CS-0441563
• 3-dimethylamino benzoyl chloride hydrochloride
• 117500-61-5
• AS-70386
• 3-(Dimethylamino)benzoyl chloride hydrochloride
• 3-dimethylamino-benzoyl chloride hydrochloride salt

• MDL： MFCD19442144
• Inchi： 1S/C9H10ClNO.ClH/c1-11(2)8-5-3-4-7(6-8)9(10)12;/h3-6H,1-2H3;1H
• InChI Key： NUDQPATXNFWFNK-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=CC(=C1)N(C)C)=O.Cl
• BRN： 2803337

Computed Properties

• Exact Mass: 183.04500
• Monoisotopic Mass: 219.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Cream powder
• Density: g/cm3
• Melting Point: 131-133°C
• Boiling Point: 310.5°Cat760mmHg
• Flash Point: 141.6°C
• PSA: 20.31000
• LogP: 2.13160
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

3-DIMETHYLAMINOBENZOYL CHLORIDE HYDROCHLORIDE Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34
• Safety Instruction： S26
• Packing Group：II
• Risk Phrases：R34
• Safety Term：S26-36/37/39
• Packing Group：II
• HazardClass：8
• PackingGroup：II
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 3-DIMETHYLAMINOBENZOYL CHLORIDE HYDROCHLORIDE

Introduction to 3-DIMETHYLAMINOBENZOYL CHLORIDE HYDROCHLORIDE (CAS No. 117500-61-5)

3-DIMETHYLAMINOBENZOYL CHLORIDE HYDROCHLORIDE, identified by the Chemical Abstracts Service Number (CAS No.) 117500-61-5, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This compound, featuring a benzoyl chloride moiety substituted with a dimethylamino group and hydrochloride salt form, has garnered attention due to its versatile applications in medicinal chemistry and industrial processes. The structural and chemical properties of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, including pharmacophores that exhibit potential therapeutic effects.

The benzoyl chloride backbone in 3-DIMETHYLAMINOBENZOYL CHLORIDE HYDROCHLORIDE contributes to its reactivity, particularly in nucleophilic substitution reactions where it serves as a precursor for amides, ureas, and other functionalized derivatives. The presence of the dimethylamino group enhances the electrophilicity of the benzoyl chloride moiety, facilitating its participation in condensation reactions with amines and alcohols. Additionally, the hydrochloride salt form improves the compound's solubility in polar solvents, making it more accessible for further chemical manipulations.

Recent advancements in medicinal chemistry have highlighted the importance of 3-DIMETHYLAMINOBENZOYL CHLORIDE HYDROCHLORIDE in the development of novel therapeutic agents. Researchers have explored its utility in synthesizing small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its role in generating compounds that interact with enzymes involved in inflammation and metabolic disorders. The structural flexibility offered by the dimethylamino group allows for fine-tuning of molecular interactions, enabling the design of highly specific ligands.

In the context of drug discovery, 3-DIMETHYLAMINOBENZOYL CHLORIDE HYDROCHLORIDE has been utilized as a key building block in combinatorial chemistry libraries. These libraries are essential for high-throughput screening (HTS) campaigns aimed at identifying lead compounds with desired pharmacological properties. The compound's ability to undergo facile functionalization makes it an attractive candidate for generating diverse chemical scaffolds. Such scaffolds can be screened for their ability to modulate biological targets, leading to the identification of potential drug candidates for further development.

Moreover, the hydrochloride salt form of 3-DIMETHYLAMINOBENZOYL CHLORIDE HYDROCHLORIDE enhances its stability during storage and handling, which is critical for both laboratory-scale synthesis and industrial production. This stability ensures consistent quality and performance across different applications, making it a reliable reagent in pharmaceutical manufacturing processes. The compound's compatibility with various synthetic methodologies further underscores its versatility as an intermediate in organic synthesis.

Current research is also exploring the role of 3-DIMETHYLAMINOBENZOYL CHLORIDE HYDROCHLORIDE in polymer chemistry and material science. Its reactivity allows for the incorporation of functional groups into polymer backbones, leading to materials with enhanced properties such as biodegradability and biocompatibility. These materials are particularly relevant in biomedical applications, where controlled release formulations and tissue engineering scaffolds are essential.

The industrial significance of 3-DIMETHYLAMINOBENZOYL CHLORIDE HYDROCHLORIDE extends beyond pharmaceuticals to other sectors such as agrochemicals and specialty chemicals. Its derivatives have been investigated for their potential as intermediates in pesticide formulations, where they contribute to the development of compounds that exhibit improved efficacy against pests while maintaining environmental safety.

In conclusion, 3-DIMETHYLAMINOBENZOYL CHLORIDE HYDROCHLORIDE (CAS No. 117500-61-5) is a multifaceted compound with broad applications across multiple scientific disciplines. Its structural features and chemical reactivity make it indispensable in synthetic chemistry, drug discovery, and material science. As research continues to uncover new uses and applications for this compound, its importance is likely to grow further, solidifying its position as a cornerstone molecule in modern chemical innovation.